Cas no 93982-87-7 (1-Propanaminium,2-hydroxy-N,N-dimethyl-N-[3-[(1-oxoisooctadecyl)amino]propyl]-3-sulfo-, innersalt (9CI))

• Product Name: 1-Propanaminium,2-hydroxy-N,N-dimethyl-N-[3-[(1-oxoisooctadecyl)amino]propyl]-3-sulfo-, innersalt (9CI)
• CAS No: 93982-87-7
• MF: C₂₆H₅₆N₂O₆S
• MW: 524.797647476196
• CID: 810069
• PubChem ID: 44149784
• Update Time: 2025-04-19

1-Propanaminium,2-hydroxy-N,N-dimethyl-N-[3-[(1-oxoisooctadecyl)amino]propyl]-3-sulfo-, innersalt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,2-hydroxy-N,N-dimethyl-N-[3-[(1-oxoisooctadecyl)amino]propyl]-3-sulfo-, innersalt (9CI)
• (2-hydroxy-3-sulfopropyl)-dimethyl-[3-(16-methylheptadecanoylamino)propyl]azanium,hydroxide
• (2-hydroxy-3-sulphopropyl)dimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium hydroxide
• EINECS 301-275-2
• (2-Hydroxy-3-sulphopropyl)dimethyl(3-((1-oxoisooctadecyl)amino)propyl)ammonium hydroxide
• (2-Hydroxy-3-sulfopropyl)dimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium hydroxide
• 93982-87-7

• Inchi： 1S/C26H54N2O5S.H2O/c1-24(2)18-15-13-11-9-7-5-6-8-10-12-14-16-19-26(30)27-20-17-21-28(3,4)22-25(29)23-34(31,32)33;/h24-25,29H,5-23H2,1-4H3,(H-,27,30,31,32,33);1H2
• InChI Key： FENRKGPJQIZBIV-UHFFFAOYSA-N
• SMILES： S(CC(C[N+](C)(C)CCCNC(CCCCCCCCCCCCCCC(C)C)=O)O)(=O)(=O)O.[OH-]

Computed Properties

• Exact Mass: 524.386
• Monoisotopic Mass: 524.386
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 23
• Complexity: 603
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2